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Compound of Interest

Compound Name: 2-Ethoxypropene

Cat. No.: B049133

CAS Number: 926-66-9
Molecular Formula: CsH100

This technical guide provides an in-depth overview of 2-ethoxypropene, a versatile reagent in
organic synthesis. The document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its chemical properties, synthesis, and
applications.

Molecular Structure and Properties

2-Ethoxypropene, also known as ethyl isopropenyl ether, is an enol ether with a molecular
weight of 86.13 g/mol .[1][2] Its structure consists of a propene backbone with an ethoxy group
attached to the second carbon atom.

Structure:

The key physical and chemical properties of 2-ethoxypropene are summarized in the table
below.
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Property Value Reference
CAS Number 926-66-9 [31[4]1[5]
Molecular Formula CsH100 [1103114]
Molecular Weight 86.13 g/mol [11[2]
Boiling Point 61.2-61.8 °C [6]
Density 0.771 g/lcm3 [6]
Colorless to light yellow clear
Appearance o [7]
liquid
N Soluble in Chloroform, Ethyl
Solubility ) [6]
Acetate (Slightly)
FSGHEPDRMHVUCQ-
InChl Key [1]
UHFFFAOYSA-N
SMILES C=C(0CC)C [6]

Synthesis of 2-Ethoxypropene

A documented method for the synthesis of 2-ethoxypropene involves the reaction of propyne

with anhydrous ethanol in the presence of sodium hydroxide.[3]

Experimental Protocol: Synthesis from Propyne and
Ethanol

Materials:

Propyne gas

Anhydrous ethanol

Sodium hydroxide (micropowder)

Nitrogen gas
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» Reactor with heating mantle and gas inlet

o Condensing device

» Rectifying device

Procedure:[3]

e Preheating Stage:

o Purge the reactor with nitrogen gas for 5 minutes to create an inert atmosphere.

o Add 400g of sodium hydroxide micropowder to the reactor.

o Heat the reactor to a temperature of 135-150°C.

e Reaction Stage:

o Introduce 400g of propyne gas into the preheated reactor.

o Simultaneously, introduce 552g of pre-gasified anhydrous ethanol.

o Maintain the reaction for 1.2 hours.

o Rectification Stage:

o The resulting gas is passed through a condensing device to collect the product.

o The collected liquid is then purified by fractional distillation.

o Collect the fraction at a boiling range of 60-64°C, which is 2-ethoxypropene.

This process yields approximately 688g of 2-ethoxypropene, corresponding to a 78% yield.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b049133?utm_src=pdf-body-img
https://www.benchchem.com/product/b049133?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. 2-Ethoxypropene [webbook.nist.gov]

. brainly.com [brainly.com]

°
~ » &) faN w N -

. tcichemicals.com [tcichemicals.com]

. 2-Ethoxypropene | 926-66-9 [chemicalbook.com]

. 2-Ethoxyprop-1-ene | C5H100 | CID 136710 - PubChem [pubchem.ncbi.nlm.nih.gov]

. 2-Ethoxypropene synthesis - chemicalbook [chemicalbook.com]

. 2-Ethoxypropene | 926-66-9 [amp.chemicalbook.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Ethoxypropene].

BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b049133#2-ethoxypropene-cas-number-and-

molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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